Cas no 886061-27-4 ((S)-3-(4-Methoxyphenyl)-β-alaninol)
886061-27-4 structure
Product Name:(S)-3-(4-Methoxyphenyl)-β-alaninol
CAS No:886061-27-4
MF:C10H15NO2
MW:181.231602907181
MDL:MFCD07784113
CID:712044
PubChem ID:7157309
Update Time:2024-12-09
(S)-3-(4-Methoxyphenyl)-β-alaninol Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-Amino-3-(4-methoxyphenyl)propan-1-ol
- (S)-3-(4-METHOXYPHENYL)-BETA-ALANINOL
- (S)-beta-(4-methoxyphenyl)alaninol
- Benzenepropanol, g-amino-4-methoxy-, (gS)-
- MFCD07784113
- AS-38048
- AKOS006286647
- SCHEMBL6937040
- CS-0172574
- 886061-27-4
- V03
- EN300-1163848
- DTXSID50428119
- (3S)-3-amino-3-(4-methoxyphenyl)propan-1-ol
- (s)-3-amino-3-(4-methoxy-phenyl)-propan-1-ol
- (S)-3-(4-Methoxyphenyl)-β-alaninol
-
- MDL: MFCD07784113
- Inchi: 1S/C10H15NO2/c1-13-9-4-2-8(3-5-9)10(11)6-7-12/h2-5,10,12H,6-7,11H2,1H3/t10-/m0/s1
- InChI Key: WHWMCHUIUINGOD-JTQLQIEISA-N
- SMILES: OCC[C@@H](C1C=CC(=CC=1)OC)N
Computed Properties
- Exact Mass: 181.110278721g/mol
- Monoisotopic Mass: 181.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.5
- Topological Polar Surface Area: 55.5Ų
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.1
- Boiling Point: 334.2°C at 760 mmHg
- Flash Point: 155.9°C
- Refractive Index: 1.546
- PSA: 55.48000
- LogP: 1.77770
(S)-3-(4-Methoxyphenyl)-β-alaninol Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- Storage Condition:2-8 °C
(S)-3-(4-Methoxyphenyl)-β-alaninol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 040366-250mg |
S)-beta-(4-Methoxyphenyl)alaninol |
886061-27-4 | 97% | 250mg |
£96.00 | 2022-03-01 | |
| Fluorochem | 040366-1g |
S)-beta-(4-Methoxyphenyl)alaninol |
886061-27-4 | 97% | 1g |
£292.00 | 2022-03-01 | |
| Fluorochem | 040366-5g |
S)-beta-(4-Methoxyphenyl)alaninol |
886061-27-4 | 97% | 5g |
£952.00 | 2022-03-01 | |
| AstaTech | 63898-0.25/G |
(S)-3-(4-METHOXYPHENYL)-BETA-ALANINOL |
886061-27-4 | 97% | 0.25g |
$79 | 2023-09-16 | |
| AstaTech | 63898-1/G |
(S)-3-(4-METHOXYPHENYL)-BETA-ALANINOL |
886061-27-4 | 97% | 1g |
$234 | 2023-09-16 | |
| AstaTech | 63898-5/G |
(S)-3-(4-METHOXYPHENYL)-BETA-ALANINOL |
886061-27-4 | 97% | 5g |
$877 | 2023-09-16 | |
| Alichem | A019120279-1g |
(S)-3-Amino-3-(4-methoxyphenyl)propan-1-ol |
886061-27-4 | 97% | 1g |
$261.59 | 2023-08-31 | |
| Alichem | A019120279-5g |
(S)-3-Amino-3-(4-methoxyphenyl)propan-1-ol |
886061-27-4 | 97% | 5g |
$837.54 | 2023-08-31 | |
| TRC | M223685-10mg |
(S)-3-(4-Methoxyphenyl)-β-alaninol |
886061-27-4 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M223685-50mg |
(S)-3-(4-Methoxyphenyl)-β-alaninol |
886061-27-4 | 50mg |
$ 95.00 | 2022-06-04 |
(S)-3-(4-Methoxyphenyl)-β-alaninol Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
886061-27-4 ((S)-3-(4-Methoxyphenyl)-β-alaninol) Related Products
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- 235083-55-3(Benzenemethanamine, a-ethyl-4-methoxy-, (aR)-)
- 886366-70-7(Benzenepropanol, g-amino-3-phenoxy-)
- 22490-86-4(3-Amino-3-(3-methoxyphenyl)propan-1-ol)
- 683221-11-6(3-Amino-3-(4-ethoxyphenyl)propan-1-ol)
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- 83948-35-0(1-(4-Methoxyphenyl)propan-1-amine)
- 1213379-44-2((3R)-3-Amino-3-(3-methoxyphenyl)propan-1-ol)
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